Cas no 2361638-32-4 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide
• CAS No: 2361638-32-4
• MF: C₁₃H₁₄N₄O
• MW: 242.276462078094
• CID: 5379730
• PubChem ID: 139015294
• Update Time: 2025-05-23

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-pyridinyl]-2-propenamide
• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide

• Inchi： 1S/C13H14N4O/c1-4-12(18)15-11-6-5-7-14-13(11)17-10(3)8-9(2)16-17/h4-8H,1H2,2-3H3,(H,15,18)
• InChI Key： FVJJKEHEZITTNB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CN=C1N1C(C)=CC(C)=N1)(=O)C=C

Experimental Properties

• Density: 1.18±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 460.8±45.0 °C(Predicted)
• pka: 12.19±0.70(Predicted)

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide

Comprehensive Overview of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide (CAS No. 2361638-32-4)

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide (CAS 2361638-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical research and material science. This molecule features a unique combination of a pyrazole ring and a pyridine moiety, linked via an acrylamide group. Such structural complexity makes it a valuable intermediate for drug discovery and advanced material applications.

The growing interest in N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide stems from its potential as a building block for kinase inhibitors, a class of compounds widely investigated for cancer therapy. Researchers are particularly interested in how the 3,5-dimethyl-1H-pyrazol-1-yl group might influence biological activity when incorporated into larger molecular frameworks.

From a chemical perspective, CAS 2361638-32-4 demonstrates interesting properties due to its conjugated system. The acrylamide portion provides reactivity for further chemical modifications, while the pyridine-pyrazole combination offers potential for hydrogen bonding and metal coordination. These characteristics make it valuable for creating novel materials with tailored properties.

Recent studies have explored the use of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide in developing fluorescent probes and sensors. The compound's ability to undergo photoinduced electron transfer makes it particularly interesting for applications in bioimaging and environmental monitoring, addressing current demands for more sensitive detection methods.

The synthesis of 2361638-32-4 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Pharmaceutical companies and research institutions often seek this compound for developing new therapeutic agents, especially in areas like inflammation and metabolic disorders where pyrazole-containing compounds have shown promise.

In material science, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide serves as a precursor for functional polymers. Its incorporation into polymer chains can impart specific electronic properties, making such materials potentially useful in organic electronics and photovoltaic applications - topics of great interest in renewable energy research.

The stability profile of CAS 2361638-32-4 makes it suitable for various formulation applications. Researchers have investigated its compatibility with different solvents and excipients, important considerations for pharmaceutical development. The compound's melting point and solubility characteristics are frequently discussed in technical literature.

Quality control of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide typically involves advanced analytical techniques such as HPLC and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research and development applications, particularly in pharmaceutical contexts.

From a commercial perspective, the demand for 2361638-32-4 has been steadily increasing. Specialty chemical suppliers often highlight its availability in various quantities, from milligram-scale for initial research to kilogram quantities for process development. The pricing reflects its status as a high-value research chemical.

Environmental and safety considerations for N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide follow standard laboratory chemical handling protocols. While not classified as hazardous under normal conditions, proper storage and handling are recommended to maintain its stability and purity over time.

Future research directions for CAS 2361638-32-4 may explore its potential in drug delivery systems, particularly as a linker molecule for targeted therapies. The compound's modular structure allows for various modifications that could enhance its utility in emerging therapeutic approaches.

Academic interest in N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide continues to grow, with several recent publications examining its spectroscopic properties and reactivity patterns. These studies contribute to a deeper understanding of structure-activity relationships in medicinal chemistry.

The compound's patent landscape reveals ongoing innovation, with several applications describing derivatives of 2361638-32-4 for various uses. Intellectual property considerations are important for organizations working with this molecule in commercial applications.

Analytical reference standards of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridin-3-ylprop-2-enamide are increasingly available, supporting quality control in research and production environments. These standards facilitate method development and validation in analytical laboratories.

As research into heterocyclic compounds advances, CAS 2361638-32-4 serves as an important example of how strategic molecular design can yield compounds with diverse potential applications. Its continued study will likely reveal additional uses in both life sciences and material applications.